4-(trifluoromethyl)-1,3-oxazole-2-carbaldehyde
Description
The compound “4-(trifluoromethyl)-1,3-oxazole-2-carbaldehyde” is a chemical compound that contains a trifluoromethyl group (-CF3). The trifluoromethyl group is a functional group derived from the methyl group (-CH3) by replacing each hydrogen atom with a fluorine atom . This group is often used in pharmaceuticals, drugs, and abiotically synthesized natural fluorocarbon-based compounds .
Synthesis Analysis
The synthesis of compounds containing a trifluoromethyl group has seen significant growth in recent years . Various methods exist to introduce this functionality . For example, a ω-Transaminase derived from Vitreoscilla stercoraria DSM 513 was heterologously expressed in recombinant E. coli cells and applied to reduce 4′-(trifluoromethyl)acetophenone (TAP) to (S)-1-[4-(trifluoromethyl)phenyl]ethylamine ((S)-TPE), a pharmaceutical intermediate of chiral amine .Chemical Reactions Analysis
The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials . It’s often used in the transition metal-mediated construction of C(sp3, sp2, and sp)–CF3 bonds via C–H/X bond functionalization or addition processes in both aliphatic and aromatic hydrocarbons .Safety and Hazards
Future Directions
The trifluoromethyl group is expected to find many novel applications in the future . The last decade has seen enormous growth in the incorporation of a trifluoromethyl group into organic motifs . This growth is expected to continue, especially in the fields of pharmaceuticals, agrochemicals, and materials .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(trifluoromethyl)-1,3-oxazole-2-carbaldehyde involves the reaction of a suitable precursor with a trifluoromethylating agent, followed by oxidation of the resulting intermediate to yield the desired product.", "Starting Materials": [ "2-cyanooxazole", "trifluoromethyl iodide", "potassium tert-butoxide", "acetic acid", "sodium chlorite", "sodium bisulfite", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Preparation of 2-(trifluoromethyl)oxazole", "2-cyanooxazole is treated with trifluoromethyl iodide and potassium tert-butoxide in acetic acid to yield 2-(trifluoromethyl)oxazole.", "Step 2: Preparation of 4-(trifluoromethyl)-2-oxazoline", "2-(trifluoromethyl)oxazole is treated with sodium chlorite and sodium bisulfite in water to yield 4-(trifluoromethyl)-2-oxazoline.", "Step 3: Preparation of 4-(trifluoromethyl)-1,3-oxazole-2-carbaldehyde", "4-(trifluoromethyl)-2-oxazoline is oxidized with sodium hydroxide in water to yield 4-(trifluoromethyl)-1,3-oxazole-2-carbaldehyde." ] } | |
CAS RN |
1784378-54-6 |
Molecular Formula |
C5H2F3NO2 |
Molecular Weight |
165.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
